2-(benzylthio)-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]acetamide
• InChI: InChI=1S/C19H20F3N3OS/c20-19(21,22)16-10-15(14-6-7-14)24-17(25-16)8-9-23-18(26)12-27-11-13-4-2-1-3-5-13/h1-5,10,14H,6-9,11-12H2,(H,23,26)
• InChI Key: IZSQDGSXPBONSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC(=N2)CCNC(=O)CSCC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H20F3N3OS
• Molecular Weight: 395.4 g/mol

Description

2-(benzylthio)-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H20F3N3OS and its molecular weight is 395.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing heterocyclic compounds incorporating thiadiazole moieties, which are evaluated for their insecticidal properties. These studies involve synthesizing various heterocycles, such as pyrroles, pyridines, and coumarins, indicating the compound's relevance in developing potential insecticides (Fadda et al., 2017). Another aspect of research is the crystal structure analysis of related compounds, providing insights into the molecular conformation and intramolecular interactions critical for understanding the compound's chemical behavior (Subasri et al., 2016).

Biological Activities

Significant effort has been placed on designing and synthesizing analogues with enhanced biological activities. For instance, studies have led to the creation of classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates, showcasing potent inhibition against human dihydrofolate reductase and antitumor activities (Gangjee et al., 2007). Similarly, research on 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors reveals the potential antitumor agents, highlighting the compound's relevance in cancer research (Gangjee et al., 2009).

Antimicrobial Activity

Further, the synthesis of novel thiophene, pyrimidine, and pyrazole derivatives has been explored, with some compounds showing promising inhibitory effects on different cancer cell lines, suggesting the compound's utility in developing new anticancer therapies (Albratty et al., 2017). Antimicrobial studies have also been conducted, indicating the compound's potential as a precursor for developing agents against bacterial and fungal infections (Hossan et al., 2012).